p-Iodoclonidine hydrochloride
p-Iodoclonidine hydrochloride
Clonidine is an antihypertensive α2-adrenergic receptor agonist. p-iodo-Clonidine is a partial agonist of the α2-adrenergic receptor, minimally inhibiting adenylate cyclase through this Gi protein-coupled receptor although it binds avidly (Ki = 1.0 nM). It potentiates platelet aggregation by ADP (EC50 = 1.5 µM) and inhibits epinephrine-induced aggregation (IC50 = 5.1 µM).
Brand Name:
Vulcanchem
CAS No.:
108294-57-1
VCID:
VC20877860
InChI:
InChI=1S/C9H8Cl2IN3.ClH/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9;/h3-4H,1-2H2,(H2,13,14,15);1H
SMILES:
C1CN=C(N1)NC2=C(C=C(C=C2Cl)I)Cl.Cl
Molecular Formula:
C9H9Cl3IN3
Molecular Weight:
392.4 g/mol
p-Iodoclonidine hydrochloride
CAS No.: 108294-57-1
Cat. No.: VC20877860
Molecular Formula: C9H9Cl3IN3
Molecular Weight: 392.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Clonidine is an antihypertensive α2-adrenergic receptor agonist. p-iodo-Clonidine is a partial agonist of the α2-adrenergic receptor, minimally inhibiting adenylate cyclase through this Gi protein-coupled receptor although it binds avidly (Ki = 1.0 nM). It potentiates platelet aggregation by ADP (EC50 = 1.5 µM) and inhibits epinephrine-induced aggregation (IC50 = 5.1 µM). |
|---|---|
| CAS No. | 108294-57-1 |
| Molecular Formula | C9H9Cl3IN3 |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | N-(2,6-dichloro-4-iodophenyl)-4,5-dihydro-1H-imidazol-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C9H8Cl2IN3.ClH/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9;/h3-4H,1-2H2,(H2,13,14,15);1H |
| Standard InChI Key | ULCGXOSKNHMYAX-UHFFFAOYSA-N |
| SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)I)Cl.Cl |
| Canonical SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)I)Cl.Cl |
| Appearance | Assay:≥98%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator